![molecular formula C18H16ClN3O5S B2736277 5-(1-(3-Chlorobenzyl)azetidin-3-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole oxalate CAS No. 1351596-38-7](/img/structure/B2736277.png)
5-(1-(3-Chlorobenzyl)azetidin-3-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole oxalate
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Description
5-(1-(3-Chlorobenzyl)azetidin-3-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole oxalate is a useful research compound. Its molecular formula is C18H16ClN3O5S and its molecular weight is 421.85. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Applications
Aminophenylsulfonyl-1,3,4-oxadiazole derivatives, similar in structural motif to the specified compound, have been synthesized and shown to possess significant antimicrobial properties. These compounds, including azetidinones, have been evaluated for their antibacterial and antifungal activities, demonstrating effectiveness against a range of bacterial and fungal strains (Prajapati & Thakur, 2014).
Anticancer Potential
The structure-activity relationship studies of 3-aryl-5-aryl-1,2,4-oxadiazoles have identified compounds as novel apoptosis inducers, showing promising activity against breast and colorectal cancer cell lines. These findings highlight the potential of oxadiazole derivatives as anticancer agents and underscore the importance of the oxadiazole core structure in mediating these effects (Zhang et al., 2005).
Synthesis and Characterization
The synthesis and characterization of quinoline nucleus-containing 1,3,4-oxadiazole and 2-azetidinone derivatives have been conducted, with these compounds showing promising antimicrobial activities. This research underscores the versatility of oxadiazole derivatives in creating compounds with potential therapeutic applications (Desai & Dodiya, 2014).
Thermal Properties
Studies on the thermal properties of biologically active oxadiazoles, including those structurally similar to the specified compound, have provided insights into their stability and degradation kinetics. These findings are crucial for understanding the practical applications and storage conditions of such compounds (Arora et al., 2012).
Properties
IUPAC Name |
5-[1-[(3-chlorophenyl)methyl]azetidin-3-yl]-3-thiophen-2-yl-1,2,4-oxadiazole;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClN3OS.C2H2O4/c17-13-4-1-3-11(7-13)8-20-9-12(10-20)16-18-15(19-21-16)14-5-2-6-22-14;3-1(4)2(5)6/h1-7,12H,8-10H2;(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSEGHUCXUMWBOO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1CC2=CC(=CC=C2)Cl)C3=NC(=NO3)C4=CC=CS4.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16ClN3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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